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Compound of Interest

Compound Name: DBCO-PEG3-amine

Cat. No.: B8116158 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling considerations for DBCO-
PEG3-amine, a bifunctional linker commonly used in bioconjugation, drug delivery systems,

and proteomics. Due to the limited availability of comprehensive toxicological data, this

document emphasizes a cautious approach to handling, grounded in standard laboratory safety

practices for compounds with unknown hazardous properties.

Compound Profile
DBCO-PEG3-amine, with the chemical formula C₂₇H₃₃N₃O₅ and a molecular weight of

approximately 479.57 g/mol , is a molecule featuring a dibenzocyclooctyne (DBCO) group and

a primary amine, connected by a hydrophilic polyethylene glycol (PEG) spacer.[1] The DBCO

moiety allows for copper-free click chemistry reactions with azide-containing molecules, a

bioorthogonal reaction widely used in biological systems.[2] The terminal amine group provides

a reactive handle for conjugation to various electrophiles.

Chemical and Physical Properties:
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Property Value Source

CAS Number 2093409-57-3 [2][3]

Molecular Formula C₂₇H₃₃N₃O₅

Molecular Weight 479.57

Appearance
Off-white to light yellow solid or

light yellow oil

Purity >95%

Solubility
Soluble in DCM, THF,

acetonitrile, DMF, and DMSO

Hazard Identification and Safety Precautions
While a specific hazard classification under Regulation (EC) No. 1272/2008 is not consistently

available for DBCO-PEG3-amine, a safety data sheet for a structurally related compound

suggests it may not be classified as hazardous. However, it is crucial to note that the chemical,

physical, and toxicological properties of DBCO-PEG3-amine have not been thoroughly

investigated. Therefore, it should be handled with care, assuming it may be harmful. Some

commercial preparations may contain residual solvents like acetonitrile (up to 5%), which is a

known hazardous substance.

Precautionary Statements:
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Statement ID Precautionary Statement Source

P260

Do not breathe

dust/fume/gas/mist/vapors/spr

ay.

P264
Wash skin thoroughly after

handling.

P270
Do not eat, drink or smoke

when using this product.

P271
Use only outdoors or in a well-

ventilated area.

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.

P308 + P311
IF exposed or concerned: Call

a POISON CENTER or doctor.

Handling and Storage
Proper handling and storage are critical to maintain the integrity of DBCO-PEG3-amine and to

ensure the safety of laboratory personnel.

Storage:

Store at -20°C in a tightly sealed container.

Keep away from moisture and light.

For solutions in solvent, store at -80°C for up to six months or -20°C for one month.

Handling:

Allow the vial to warm to room temperature before opening to prevent moisture

condensation.
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Handle in a well-ventilated area, preferably in a chemical fume hood.

Avoid inhalation of any dust or vapors.

Avoid contact with skin and eyes.

Wash hands thoroughly after handling.

For unused portions, consider flushing the vial with an inert gas like nitrogen or argon before

resealing and storing.

Experimental Protocols: Safe Handling Workflow
The following workflow outlines the key steps for safely handling DBCO-PEG3-amine in a

research setting.
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Caption: A logical workflow for the safe handling of DBCO-PEG3-amine.
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First-Aid Measures
In the event of exposure, follow these first-aid guidelines.

Exposure Route First-Aid Measures Source

Inhalation

Move the person to fresh air. If

not breathing, give artificial

respiration.

Skin Contact
Wash off with soap and plenty

of water.

Eye Contact
Flush eyes with water as a

precaution.

Ingestion

Never give anything by mouth

to an unconscious person.

Rinse mouth with water.

Exposure and First-Aid Pathways
The following diagram illustrates the potential routes of exposure and the corresponding initial

first-aid responses.
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Potential Routes of Exposure First-Aid Response
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Ingestion Rinse Mouth with Water
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Caption: Routes of exposure and corresponding first-aid measures for DBCO-PEG3-amine.

Accidental Release Measures
In case of a spill, ventilate the area and keep away from ignition sources. Absorb the spill with

an inert material such as vermiculite, dry sand, or earth, and place it in a chemical waste

container. Do not flush to the sewer. Dispose of the waste in accordance with environmental

protection regulations.

Fire-Fighting Measures
Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide to extinguish a fire.

Wear a self-contained breathing apparatus if necessary. Hazardous decomposition products

may include carbon oxides.

Stability and Reactivity
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DBCO-PEG3-amine is stable under normal operating conditions. Avoid high temperatures and

strong oxidizing agents. Also, avoid buffers containing azides, as they can react with the DBCO

group.

Disclaimer: This document is intended for informational purposes only and is based on

currently available data. It is not a substitute for a formal Safety Data Sheet (SDS) and should

not be considered a complete guide to all possible hazards. Researchers should always

consult the most up-to-date SDS provided by the supplier and adhere to all institutional and

governmental safety regulations. All products are intended for research and development

purposes only and are not for use in humans or animals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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